Cas no 57529-10-9 (2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-)
57529-10-9 structure
Product Name:2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-
CAS No:57529-10-9
MF:C11H10O3
MW:190.195303440094
CID:345022
PubChem ID:54716737
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-
- 4-hydroxy-5,7-dimethylchromen-2-one
- 57529-10-9
- 4-Hydroxy-5,7-dimethyl-2H-1-benzopyran-2-one
- DTXSID40716214
- MBINTQJWQBDYJH-UHFFFAOYSA-N
- SCHEMBL5337247
- 5,7-dimethyl-4-hydroxy-coumarin
-
- Inchi: 1S/C11H10O3/c1-6-3-7(2)11-8(12)5-10(13)14-9(11)4-6/h3-5,12H,1-2H3
- InChI Key: MBINTQJWQBDYJH-UHFFFAOYSA-N
- SMILES: O1C(C=C(C2=C1C=C(C)C=C2C)O)=O
Computed Properties
- Exact Mass: 190.063
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
57529-10-9 (2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-) Related Products
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